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Opal Blue SS at a Glance

The table below summarizes the core identity and properties of Opal Blue SS:

Property Description

Chemical Name Opal Blue SS / Spirit Blue [1] [2]

CAS Number 2152-64-9 [1]

Synonyms Solvent Blue 23, Spirit Blue [1] [2]

Molecular
Formula

C37H30ClN3 [1] [2]

Molecular Weight 552.11 g/mol [1]

Primary
Application

Indicator in agar for detection of lipase activity in bacteria [2].

Key Suppliers Several chemical suppliers, including Hubei Jusheng Technology Co., Ltd. and

DAYANG CHEM [1].
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Experimental Protocol for Detecting Lipolytic Bacteria

While a specific protocol for Opal Blue SS was not detailed, the general methodology for detecting lipolytic

bacteria using dye-based agar plates is well-established. The workflow below outlines the key steps, which

are consistent with the use of dyes like Opal Blue SS.
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Start Experiment

Prepare Spirit Blue Agar
(or similar dye-containing agar)

Inoculate plate with sample
using spread plate technique

Incubate plate
(Typically 1-7 days, 

temperature varies by target)

Observe plates for zones
of hydrolysis around colonies

Flood plate with CuSO₄ solution
if no clear zone is visible

No zone visible

Positive Result: Bluish-green zone
confirms lipase activity

Zone visible

Lipolytic Activity Confirmed

Click to download full resolution via product page
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Detailed Procedure:

Inoculation and Incubation: A pre-dried plate of dye-containing agar (e.g., Spirit Blue Agar) is
inoculated with the sample using the spread plate technique. The plates are then incubated inverted.

Conditions vary based on the target bacteria; for example, 5°C for up to 7 days for lipolytic
*Pseudomonas*, or 30°C for up to 3 days for mesophilic lipolytic bacteria [3].

Detection and Interpretation: After incubation, plates are observed for a zone of hydrolysis. In some
protocols, if a clear zone is not immediately visible, plates are flooded with a saturated copper
sulfate solution (0.1%) and allowed to stand for about 15 minutes. The copper sulfate is then poured
off, and the plate is gently rinsed. A bluish-green zone around the colony indicates a positive result,

confirming lipase activity. This color is due to the formation of insoluble copper salts with the free fatty
acids released from lipolysis [3].

Comparison with Other Lipase Detection Methods

A direct, quantitative performance comparison of Opal Blue SS against other dyes or methods is not

available in the searched literature. The table below outlines common alternatives based on their general

principles.

Method / Dye Principle of Detection Remarks / Typical Use

Opal Blue SS
(Spirit Blue)

Color change or zone formation due to
lipase activity on triglycerides [2].

Classic, well-established method in
microbiology for direct plate assay [2].

Rhodamine B
Agar

Forms fluorescent halos around lipase-
producing colonies under UV light.

Considered highly sensitive; used for
qualitative and semi-quantitative

screening.

Tributyrin Agar Clearing zone (hydrolysis) around

colonies on an emulsion agar.

Uses a triglyceride; simple but may

detect esterases; less specific for true
lipases.

p-Nitrophenyl
(pNP) Esters

Enzymatic release of yellow p-
nitrophenol, measured

spectrophotometrically.

Quantitative, kinetic assay; used for
measuring enzyme activity, not colony

screening.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/lipolytic-bacteria
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/lipolytic-bacteria
https://www.smolecule.com/products/s566481?utm_src=pdf-body
https://en.wikipedia.org/wiki/Spirit_blue
https://en.wikipedia.org/wiki/Spirit_blue
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Method / Dye Principle of Detection Remarks / Typical Use

Copper Sulfate
Method

Formation of colored copper-soaps (as
described in the protocol above) [3].

Often used as a post-incubation
reagent to visualize activity on plates.

Key Insights for Researchers

Specificity for True Lipases: The definition of "lipolytic bacteria" is key. "True lipases" act on
emulsified, long-chain triglycerides, while "esterases" act on water-soluble, short-chain substrates [3].

Opal Blue SS agar, typically prepared with fats like olive oil or tributyrin, is designed to detect true
lipase activity.

Common Lipolytic Genera: Standard microbiological methods list genera such as Alteromonas,
Flavobacterium, Micrococcus, Staphylococcus, and Pseudomonas as typically lipolytic [3].

Addressing the Data Gap: The lack of direct comparative data means that for a rigorous product
comparison, you may need to:

Consult specialized scientific journals for original research papers that benchmark these
methods.

Perform validation experiments in your own laboratory under controlled conditions to compare
sensitivity, specificity, and signal clarity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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